3-amino-N-(3-chloro-4-methoxyphenyl)-4,6-dimethylthieno[2,3-b]pyridine-2-carboxamide

• IUPAC Name: 3-amino-N-(3-chloro-4-methoxyphenyl)-4,6-dimethylthieno[2,3-b]pyridine-2-carboxamide
• InChI: InChI=1S/C17H16ClN3O2S/c1-8-6-9(2)20-17-13(8)14(19)15(24-17)16(22)21-10-4-5-12(23-3)11(18)7-10/h4-7H,19H2,1-3H3,(H,21,22)
• InChI Key: WZVXBDRUVZTLII-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC2=C1C(=C(S2)C(=O)NC3=CC(=C(C=C3)OC)Cl)N)C
• Molecular Formula: C17H16ClN3O2S
• Molecular Weight: 361.8 g/mol

Description

The compound “3-amino-N-(3-chloro-4-methoxyphenyl)-4,6-dimethylthieno[2,3-b]pyridine-2-carboxamide” is a chemical compound with a molecular formula of C14H13ClN2O2 and a molecular weight of 276.72.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound include a molecular weight of 276.72 and a molecular formula of C14H13ClN2O2.

Scientific Research Applications

Synthesis and Chemical Applications

• Studies have explored the synthesis of novel pyrido[3′,2′:4,5]thieno[3,2‐d]pyrimidines, pyrido[3″,2″:4′,5′]thieno[3′,2′:4,5]pyrimido[l,6‐a]benzimidazoles, and related fused systems from ethyl 4-aryl-3-cyano-6-methyl-2-thioxo-1,2-dihydropyridine-5-carbonylates. These compounds serve as key synthons for developing pyridothienopyrimidines and related fused polyheterocyclic systems, demonstrating the versatility of thieno[2,3-b]pyridine derivatives in synthesizing complex heterocyclic structures for potential use in material science and pharmacology (Bakhite, Al‐Sehemi, & Yamada, 2005).

Antiproliferative and Antimicrobial Activities

• The antiproliferative activities of 3-amino-2-arylcarboxamide-thieno[2,3-b]pyridines against the phospholipase C enzyme highlight the potential therapeutic applications of such compounds. Modifications of key functional groups within this structure can significantly influence activity, suggesting a route for the design of new drugs (van Rensburg et al., 2017).
• Another study focused on the synthesis of thio-substituted ethyl nicotinate derivatives, thieno[2,3-b]pyridines, and pyridothienopyrimidine derivatives starting from 3-(4-Bromophenyl)-2-cyanoprop-2-enethioamide. Some of these newly synthesized compounds were screened for their antimicrobial activities, indicating their potential in developing new antimicrobial agents (Gad-Elkareem, Abdel-fattah, & Elneairy, 2011).

Heterocyclic Chemistry and Drug Development

• Research on the synthesis and characterization of new 5-Aminopyrazole and Pyrazolo[1,5-a]pyrimidine derivatives, starting from N-(aryl)-2-cyano-3-[(4-methoxyphenyl)amino]-3-(methylthio)acrylamides, contributes to the pool of knowledge on heterocyclic compounds with potential applications in drug development. The in vitro cytotoxic activity of these compounds against Ehrlich Ascites Carcinoma (EAC) cells underscores the importance of such compounds in cancer research (Hassan, Hafez, & Osman, 2014).

Safety and Hazards

This compound is classified as an irritant. As with all chemicals, it should be handled with appropriate safety measures.